2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-(pyridin-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H15N3O3S/c1-12-5-4-7-14(9-12)20-16(22)11-21-17(23)15(25-18(21)24)10-13-6-2-3-8-19-13/h2-10H,11H2,1H3,(H,20,22)/b15-10-
• InChI Key: GTCYQEVOVFOLLF-GDNBJRDFSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C/C3=CC=CC=N3)/SC2=O
• SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC=CC=N3)SC2=O

Description

2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, also known as PTM, is a synthetic compound that has been extensively studied for its potential in various scientific applications. This compound is a member of the thiazolidinone family and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been extensively studied for its potential in various scientific applications. One of the main applications of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is in the field of medicinal chemistry. 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been found to have potential as an anti-inflammatory agent and has been studied for its ability to inhibit the production of pro-inflammatory cytokines. 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has also been studied for its potential as an anti-cancer agent. It has been found to induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines.

Mechanism of Action

The mechanism of action of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is not fully understood. However, it has been found to interact with various proteins and enzymes in the body, including cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and p53. 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been found to inhibit the activity of COX-2 and NF-κB, which are involved in the production of pro-inflammatory cytokines. 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has also been found to activate p53, which is a tumor suppressor protein that plays a role in regulating cell growth and apoptosis.
Biochemical and Physiological Effects:
2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has also been found to induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines. In addition, 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been found to have antioxidant properties and has been shown to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide for lab experiments is its ease of synthesis. 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide can be synthesized using a simple one-pot reaction and can be obtained in high yields. In addition, 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been found to have low toxicity and is well-tolerated in animal models. However, one limitation of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is its poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

For the study of 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide include the development of analogs with improved properties and the exploration of its potential as a therapeutic agent for various diseases.

Synthesis Methods

2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide can be synthesized by a simple one-pot reaction between 2-pyridinecarboxaldehyde, 2-thioxo-1,3-thiazolidin-4-one, and 3-methylphenylacetic acid. The reaction is carried out in the presence of a catalyst and under reflux conditions. The resulting product is then purified through recrystallization to obtain pure 2-[2,4-dioxo-5-(2-pyridinylmethylene)-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide.